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Compound of Interest

Compound Name: Demethylolivomycin B

Cat. No.: B1229830 Get Quote

Demethylolivomycin B: An In-depth Technical
Overview
For Researchers, Scientists, and Drug Development Professionals

Abstract
Demethylolivomycin B is an antitumor antibiotic originating from the fermentation of

Streptomyces aburaviensis. Characterized by its mild antibacterial activity against Gram-

positive bacteria and modest anti-tumor properties, this compound has garnered interest within

the scientific community. This document provides a comprehensive overview of the available

technical data on Demethylolivomycin B, including its known physical and chemical

properties, and a summary of its biological activity. Due to the limited publicly available

research on this specific compound, this guide consolidates the existing information to serve as

a foundational resource for further investigation.

Physicochemical Properties
Detailed experimental data on the physicochemical properties of Demethylolivomycin B are

not extensively reported in publicly accessible scientific literature. However, based on

information from chemical suppliers and databases, the following information has been

compiled. It is important to note that these values may not have been independently verified by

peer-reviewed studies and should be treated as preliminary data.
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Property Value Source

CAS Number 86917-63-7 Chemical Abstract Service

Molecular Formula Not definitively reported
Inferred from structural

analogues

Molecular Weight Not definitively reported
Inferred from structural

analogues

Melting Point Not reported -

Solubility Not reported -

Appearance Not reported -

Note: The lack of comprehensive data necessitates experimental determination of these

properties for any research or development applications.

Chemical Structure
The chemical structure of Demethylolivomycin B is available from chemical vendor

databases. A 2D representation of the molecule is provided below.

Chemical Structure of Demethylolivomycin B

Caption: 2D chemical structure of Demethylolivomycin B.

Biological Activity
Demethylolivomycin B is classified as an antitumor antibiotic.[1][2] Its biological activity is

characterized by:

Antitumor Activity: It exhibits weak anti-tumor properties. The specific cancer cell lines it is

active against and the extent of its efficacy (e.g., IC50 values) are not detailed in the

available literature.

Antibacterial Activity: It shows weak inhibitory activity against Gram-positive bacteria. The

spectrum of activity and minimum inhibitory concentrations (MICs) against specific bacterial

strains have not been publicly documented.
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The mechanism of action and the specific signaling pathways affected by

Demethylolivomycin B have not been elucidated in the reviewed literature.

Experimental Protocols
A critical gap in the current body of knowledge is the absence of detailed experimental

protocols for the synthesis, purification, and characterization of Demethylolivomycin B.

Similarly, methodologies for the evaluation of its biological activity are not described in

dedicated research papers.

For researchers interested in studying this compound, the following general experimental

workflows could be adapted from studies on similar natural products:

General Workflow for Isolation and Characterization
Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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